(Z)-5-((1,5-dimethyl-1H-pyrazol-4-yl)methylene)imidazolidine-2,4-dione

• IUPAC Name: (5Z)-5-[(1,5-dimethylpyrazol-4-yl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C9H10N4O2/c1-5-6(4-10-13(5)2)3-7-8(14)12-9(15)11-7/h3-4H,1-2H3,(H2,11,12,14,15)/b7-3-
• InChI Key: XNPMFCCXMOSTCE-CLTKARDFSA-N
• Canonical SMILES: CC1=C(C=NN1C)C=C2C(=O)NC(=O)N2
• Isomeric SMILES: CC1=C(C=NN1C)/C=C\2/C(=O)NC(=O)N2
• Molecular Formula: C9H10N4O2
• Molecular Weight: 206.20 g/mol

Description

(Z)-5-((1,5-dimethyl-1H-pyrazol-4-yl)methylene)imidazolidine-2,4-dione, also known as DPI or diphenyleneiodonium chloride, is a chemical compound that has been widely used in scientific research. DPI is a potent inhibitor of NADPH oxidase, an enzyme that generates reactive oxygen species (ROS) in cells.

Scientific Research Applications

Synthesis of New Triazafulvalene Systems

The compound has been utilized in the synthesis of new triazafulvalene systems. This includes the preparation of derivatives such as 4-(2-hydroxy-1-methyl-5-oxo-1H-imidazol-4(5H)-ylidene)-5-oxo-1-aryl-4,5-dihydro-1H-pyrrole-3-carboxylates through [2+2] cycloaddition and subsequent chemical reactions (Uršič, Svete, & Stanovnik, 2010).

Conformational Studies of Substituted Imidazolidine-2,4-diones

This compound has been a subject of structural and conformational studies. Research on imidazolidine-2,4-dione derivatives with a 1H-pyrrol-2-ylmethylene substituent at the 5-position revealed insights into their stereochemistry and molecular conformations (Dios, Puente, Rivera‐Sagredo, & Espinosa, 2002).

Development of Potent Radiosensitizing Agents

Some derivatives of (Z)-5-((1,5-dimethyl-1H-pyrazol-4-yl)methylene)imidazolidine-2,4-dione have been synthesized and evaluated for their radiosensitization activity, identifying several potent agents for potential therapeutic applications (Reddy, Sekhar, Sasi, Reddy, Freeman, & Crooks, 2010).

Thermal Properties of Novel Polymers Based on Hydantoins

The compound has been used in the synthesis of novel polymers based on poly(hydantoin-methyl-p-styrene). These polymers exhibited improved thermal stability compared to reference materials, indicating their potential in material science applications (Kaczmarek, Chylińska, & Ziegler-Borowska, 2012).

Synthesis of N-confused Porphyrin Derivatives

In another study, the compound was involved in the synthesis of N-confused porphyrin derivatives, expanding the potential applications in chemical synthesis and possibly in photodynamic therapy (Li, Liu, Yi, Yi, Yu, & Chmielewski, 2011).